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Compound of Interest

Compound Name: BAM7

Cat. No.: B1667728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAM7 is a potent and selective small-molecule activator of the pro-apoptotic protein BAX.[1][2]

[3][4] It directly binds to a previously uncharacterized BH3-binding groove on BAX, inducing a

conformational change that leads to its oligomerization and the subsequent permeabilization of

the mitochondrial outer membrane, a key event in the intrinsic pathway of apoptosis.[1][5] This

direct activation of BAX makes BAM7 a valuable tool for studying apoptosis and a potential

therapeutic agent in diseases characterized by insufficient cell death, such as cancer. These

application notes provide detailed protocols for the solubilization and preparation of BAM7 for

use in cell-based assays, along with a summary of its key characteristics and mechanism of

action.
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Property Value Solvent/Conditions Source

Molecular Weight 405.47 g/mol N/A [1]

Formula C₂₁H₁₉N₅O₂S N/A [1]

Solubility 2 mg/mL (4.93 mM)
Fresh Dimethyl

Sulfoxide (DMSO)
[1]

Insoluble Water [4]

EC₅₀ for BAX

activation
3.3 µM In vitro assay [1][4]

Effective

Concentration in Cell

Culture

~15 µM
Mouse Embryonic

Fibroblasts (MEFs)
[1][5]

Storage (Powder) 3 years at -20°C [1]

Storage (Stock

Solution in DMSO)

1 year at -80°C; 1

month at -20°C

Aliquoted to avoid

freeze-thaw cycles
[1]

Experimental Protocols
Protocol 1: Preparation of a BAM7 Stock Solution
This protocol describes the preparation of a concentrated stock solution of BAM7 in DMSO.

Materials:

BAM7 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Pre-warm BAM7: Allow the vial of BAM7 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculate the required volume of DMSO: To prepare a 10 mM stock solution, use the

following formula:

Volume of DMSO (µL) = (Mass of BAM7 (mg) / 405.47 g/mol ) * 100,000

Dissolve BAM7 in DMSO: Add the calculated volume of fresh, anhydrous DMSO to the vial

containing the BAM7 powder.

Ensure complete dissolution: Vortex the solution thoroughly until the BAM7 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid dissolution,

but avoid excessive heat.

Aliquot for storage: To prevent repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the BAM7 stock solution to the final working concentration

in cell culture medium.

Materials:

BAM7 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line being used

Sterile tubes for dilution

Pipettes and sterile pipette tips

Procedure:
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Determine the final desired concentration of BAM7 and DMSO: The final concentration of

DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-

induced cytotoxicity.[6] A final DMSO concentration of 0.15% (v/v) has been used in

published studies with BAM7.[1]

Perform serial dilutions:

Thaw an aliquot of the BAM7 stock solution at room temperature.

Perform serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentration. For example, to prepare a 15 µM working solution from a

10 mM stock, you can perform a 1:666.7 dilution. This can be done in multiple steps for

accuracy.

Example Dilution Series:

1. Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium to get a 100 µM solution.

2. Add the appropriate volume of this intermediate dilution to the final volume of cell

culture medium in your assay plate. For instance, to achieve a final concentration of 15

µM in a well containing 100 µL of medium, add 15 µL of the 100 µM intermediate

solution.

Prepare a vehicle control: It is crucial to include a vehicle control in your experiment. This

control should contain the same final concentration of DMSO as the wells treated with

BAM7.

Add to cells: Immediately add the prepared working solutions (BAM7 dilutions and vehicle

control) to your cells in culture.

Incubation: Incubate the cells for the desired period as determined by your experimental

design.
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Caption: Experimental workflow for preparing BAM7 solutions.
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Caption: BAM7 signaling pathway leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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